Cas no 197724-05-3 (3-Thiophenecarboxaldehyde,4-ethyl-)

• Product Name: 3-Thiophenecarboxaldehyde,4-ethyl-
• CAS No: 197724-05-3
• MF: C₇H₈OS
• MW: 140.202820777893
• CID: 117186
• PubChem ID: 18923850
• Update Time: 2025-04-18

3-Thiophenecarboxaldehyde,4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxaldehyde,4-ethyl-
• 4-ethylthiophene-3-carbaldehyde
• 3-Thiophenecarboxaldehyde, 4-ethyl- (9CI)
• 3-Thiophenecarboxaldehyde,4-ethyl-(9ci)
• YNKLUYQYWJBWEM-UHFFFAOYSA-N
• SCHEMBL6959981
• 197724-05-3
• 4-ethylthiophene-3-carboxaldehyde

• Inchi： 1S/C7H8OS/c1-2-6-4-9-5-7(6)3-8/h3-5H,2H2,1H3
• InChI Key： YNKLUYQYWJBWEM-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C(=C1)CC

Computed Properties

• Exact Mass: 140.02964
• Monoisotopic Mass: 140.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes